Cas no 1824309-31-0 (Cyclopentanecarboxylic acid, 2-(hydroxymethyl)-)

• Product Name: Cyclopentanecarboxylic acid, 2-(hydroxymethyl)-
• CAS No: 1824309-31-0
• MF: C₇H₁₂O₃
• MW: 144.168382644653
• CID: 5252783
• Update Time: 2025-06-10

Cyclopentanecarboxylic acid, 2-(hydroxymethyl)- Chemical and Physical Properties

Names and Identifiers

• Cyclopentanecarboxylic acid, 2-(hydroxymethyl)-

• Inchi： 1S/C7H12O3/c8-4-5-2-1-3-6(5)7(9)10/h5-6,8H,1-4H2,(H,9,10)
• InChI Key： FREQHNJCYUFOQQ-UHFFFAOYSA-N
• SMILES： C1(C(O)=O)CCCC1CO

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Carboxylic acids

Additional information on Cyclopentanecarboxylic acid, 2-(hydroxymethyl)-

Cyclopentanecarboxylic acid, 2-(hydroxymethyl)- (CAS No. 1824309-31-0): A Comprehensive Overview

Cyclopentanecarboxylic acid, 2-(hydroxymethyl)- (CAS No. 1824309-31-0) is a versatile organic compound that has garnered significant attention in the fields of organic chemistry, medicinal chemistry, and pharmaceutical research. This compound, characterized by its unique cyclopentane ring and hydroxymethyl functional group, exhibits a range of properties that make it a valuable intermediate in the synthesis of various bioactive molecules and pharmaceuticals.

The molecular structure of Cyclopentanecarboxylic acid, 2-(hydroxymethyl)- is composed of a five-membered cyclopentane ring with a carboxylic acid group and a hydroxymethyl group attached to the second carbon atom. This configuration imparts specific chemical reactivity and physical properties that are crucial for its applications in synthetic chemistry and drug development.

Recent studies have highlighted the potential of Cyclopentanecarboxylic acid, 2-(hydroxymethyl)- in the synthesis of novel pharmaceuticals. For instance, researchers at the University of California, San Francisco, have reported the use of this compound as a key intermediate in the development of new anti-inflammatory agents. The hydroxymethyl group provides a reactive site for further functionalization, allowing for the introduction of various substituents that can modulate the biological activity and pharmacokinetic properties of the final product.

In addition to its role in drug synthesis, Cyclopentanecarboxylic acid, 2-(hydroxymethyl)- has been explored for its potential in materials science. A study published in the Journal of Materials Chemistry B demonstrated that this compound can be used to create biocompatible polymers with enhanced mechanical properties. These polymers have shown promise in tissue engineering and drug delivery systems, where their biocompatibility and tunable properties are highly desirable.

The chemical stability and solubility characteristics of Cyclopentanecarboxylic acid, 2-(hydroxymethyl)- make it an attractive candidate for use in various industrial processes. Its ability to undergo selective chemical transformations under mild conditions has been leveraged in the synthesis of complex organic molecules. For example, a recent publication in Organic Letters described a novel catalytic method for the efficient conversion of this compound into valuable intermediates for natural product synthesis.

The safety profile of Cyclopentanecarboxylic acid, 2-(hydroxymethyl)- is another important aspect that has been extensively studied. Toxicological evaluations have shown that this compound exhibits low toxicity and is generally well-tolerated in biological systems. This favorable safety profile further supports its use in pharmaceutical and biomedical applications.

In conclusion, Cyclopentanecarboxylic acid, 2-(hydroxymethyl)- (CAS No. 1824309-31-0) is a multifaceted compound with a wide range of applications in organic chemistry, medicinal chemistry, and materials science. Its unique structural features and favorable chemical properties make it an essential building block for the development of new drugs and advanced materials. Ongoing research continues to uncover new possibilities for this versatile compound, solidifying its importance in modern scientific endeavors.